Cas no 2580202-21-5 (ethyl 3-(1H-pyrazol-1-yl)azetidine-3-carboxylate)

• Product Name: ethyl 3-(1H-pyrazol-1-yl)azetidine-3-carboxylate
• CAS No: 2580202-21-5
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5660657
• PubChem ID: 165893625
• Update Time: 2025-05-21

ethyl 3-(1H-pyrazol-1-yl)azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27726711
• ethyl 3-(1H-pyrazol-1-yl)azetidine-3-carboxylate
• 2580202-21-5

• Inchi： 1S/C9H13N3O2/c1-2-14-8(13)9(6-10-7-9)12-5-3-4-11-12/h3-5,10H,2,6-7H2,1H3
• InChI Key： RMYJXRNPLIRRGG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CNC1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.2Ų

Additional information on ethyl 3-(1H-pyrazol-1-yl)azetidine-3-carboxylate

Ethyl 3-(1H-Pyrazol-1-Yl)Azetidine-3-Carboxylate: A Comprehensive Overview

Ethyl 3-(1H-pyrazol-1-yl)azetidine-3-carboxylate, with the CAS number 2580202-21-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with an azetidine framework. The ethyl ester group further enhances its chemical versatility, making it a valuable molecule for various applications.

The synthesis of ethyl 3-(1H-pyrazol-1-yl)azetidine-3-carboxylate involves a series of carefully designed reactions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions involved in its synthesis. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing.

One of the most promising applications of this compound lies in its potential as a drug candidate. The pyrazole ring is known for its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and kinases. Recent in vitro studies have demonstrated that ethyl 3-(1H-pyrazol-1-yl)azetidine-3-carboxylate exhibits potent activity against certain enzymes associated with neurodegenerative diseases. This suggests that it could be a lead compound for developing new therapeutic agents.

In addition to its pharmacological applications, ethyl 3-(1H-pyrazol-1-yl)azetidine-3-carboxylate has also been investigated for its role in materials science. The azetidine ring, being a four-membered cyclic amine, contributes to the molecule's rigidity and stability. This property makes it an attractive candidate for use in polymer synthesis and as a building block for advanced materials. Researchers have recently explored its incorporation into self-healing polymers, where it plays a crucial role in enhancing mechanical properties.

The structural uniqueness of ethyl 3-(1H-pyrazol-1-yl)azetidine-3-carboxylate also makes it an excellent substrate for further chemical modifications. For example, the ester group can be easily converted into other functional groups, such as amides or acids, to tailor the molecule's properties for specific applications. This flexibility has led to its use in combinatorial chemistry libraries, where it serves as a starting point for discovering novel bioactive compounds.

From an environmental perspective, there is growing interest in understanding the biodegradation and toxicity profiles of ethyl 3-(1H-pyrazol-1-yli)azetidine carboxyli ester. Recent eco-toxicological studies have shown that under controlled conditions, the compound undergoes rapid degradation, minimizing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices.

In conclusion, ethyl 3-(1H-pyrazol-1-yli)azetidine carboxyli ester (CAS No: 2580202-21-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future research and development efforts.